1-{2-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-5-yl}-5-methyl-1H-1,2,3-triazole-4-carboxylic acid hydrochloride
CAS No.: 1306607-19-1
Cat. No.: VC2937685
Molecular Formula: C20H20ClFN4O2
Molecular Weight: 402.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1306607-19-1 |
|---|---|
| Molecular Formula | C20H20ClFN4O2 |
| Molecular Weight | 402.8 g/mol |
| IUPAC Name | 1-[2-[(4-fluorophenyl)methyl]-3,4-dihydro-1H-isoquinolin-5-yl]-5-methyltriazole-4-carboxylic acid;hydrochloride |
| Standard InChI | InChI=1S/C20H19FN4O2.ClH/c1-13-19(20(26)27)22-23-25(13)18-4-2-3-15-12-24(10-9-17(15)18)11-14-5-7-16(21)8-6-14;/h2-8H,9-12H2,1H3,(H,26,27);1H |
| Standard InChI Key | XBOCXDTWPOXMHW-UHFFFAOYSA-N |
| SMILES | CC1=C(N=NN1C2=CC=CC3=C2CCN(C3)CC4=CC=C(C=C4)F)C(=O)O.Cl |
| Canonical SMILES | CC1=C(N=NN1C2=CC=CC3=C2CCN(C3)CC4=CC=C(C=C4)F)C(=O)O.Cl |
Introduction
Chemical Properties and Structural Characteristics
1-{2-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-5-yl}-5-methyl-1H-1,2,3-triazole-4-carboxylic acid hydrochloride is a complex organic molecule with distinct structural features that contribute to its potential biological activities. The compound integrates several key structural elements: a tetrahydroisoquinoline core, a 4-fluorophenyl group, a 1,2,3-triazole ring with a methyl substituent, and a carboxylic acid functional group. The salt form with hydrochloride enhances its solubility profile, which is crucial for various research applications.
Physical and Chemical Properties
The compound exhibits specific physicochemical properties that are summarized in Table 1:
Table 1: Physicochemical Properties of 1-{2-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-5-yl}-5-methyl-1H-1,2,3-triazole-4-carboxylic acid hydrochloride
A dihydrochloride variant of this compound also exists, with CAS number 1334148-17-2, molecular formula C20H21Cl2FN4O2, and a slightly higher molecular weight of 439.3 g/mol .
Structural Components and Features
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Tetrahydroisoquinoline Core: Provides a semi-rigid scaffold that often contributes to receptor binding in biological systems.
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4-Fluorophenyl Group: The fluorine atom enhances metabolic stability and can improve binding interactions with target proteins due to its electronegativity.
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1,2,3-Triazole Ring with Methyl Substituent: This heterocyclic system offers hydrogen bonding capabilities and can serve as a bioisostere for amide bonds, potentially enhancing biological activities .
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Carboxylic Acid Group: Provides acidic properties and additional hydrogen bonding potential, which can be crucial for interactions with biological targets.
The integration of these structural elements creates a unique molecular architecture that positions this compound as a versatile scaffold for research in medicinal chemistry and drug development.
Synthesis and Preparation Methods
The synthesis of 1-{2-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-5-yl}-5-methyl-1H-1,2,3-triazole-4-carboxylic acid hydrochloride typically involves multi-step reaction sequences that incorporate specialized organic chemistry techniques.
Synthetic Challenges and Considerations
The synthesis of this compound presents several challenges that researchers must address:
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Regioselectivity in Triazole Formation: Ensuring the correct connectivity pattern in the triazole ring requires careful control of reaction conditions .
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Stereochemical Control: If stereogenic centers are present, maintaining stereochemical integrity during the synthesis is crucial .
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Purification: Separating the target compound from reaction by-products often requires sophisticated chromatographic techniques .
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Scale-Up Considerations: Transitioning from laboratory-scale synthesis to larger quantities may require optimization of reaction conditions and purification protocols .
Research Applications and Current Status
1-{2-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-5-yl}-5-methyl-1H-1,2,3-triazole-4-carboxylic acid hydrochloride is currently primarily utilized in research settings, with specific applications guided by its structural features and the activities observed in related compounds.
Future Research Directions
Based on the current understanding of 1-{2-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-5-yl}-5-methyl-1H-1,2,3-triazole-4-carboxylic acid hydrochloride and related compounds, several promising research directions emerge:
Medicinal Chemistry Optimization
Future research could focus on structural modifications to optimize specific biological activities:
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Fine-tuning the Substitution Pattern: Modifications of the fluorophenyl group, triazole ring, or tetrahydroisoquinoline core could enhance selectivity and potency for specific targets .
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Prodrug Development: Converting the carboxylic acid to esters or amides might improve bioavailability while maintaining biological activity after metabolism.
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Hybrid Molecule Design: Incorporating additional pharmacophores could create multi-target compounds with enhanced therapeutic potential .
Expanded Biological Evaluation
Comprehensive screening against diverse biological targets could reveal previously unexplored activities:
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Antimicrobial Screening: Testing against bacterial, fungal, or viral pathogens could identify new applications given the precedent of triazole compounds showing antimicrobial properties.
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Neurological Targets: Evaluation against central nervous system targets could be valuable, as isoquinoline derivatives often show activity in this area .
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Metabolic Disease Targets: Testing against enzymes involved in metabolic disorders might reveal new applications .
Advanced Synthetic Methods
Development of improved synthetic routes could enhance accessibility and scalability:
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Green Chemistry Approaches: Implementing environmentally friendly synthetic methods with reduced waste generation and energy consumption.
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Flow Chemistry Applications: Adapting synthesis to continuous flow processes for improved efficiency and scalability .
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Chemo-enzymatic Synthesis: Exploring the use of enzymes for specific transformations to enhance stereoselectivity and reduce the need for protecting groups .
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